1-(2-Amino-6-(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C10H9ClF3NOS
• Molecular Weight: 283.70 g/mol
• IUPAC Name: 1-[2-amino-6-(trifluoromethylsulfanyl)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C10H9ClF3NOS/c1-5(16)9(11)8-6(15)3-2-4-7(8)17-10(12,13)14/h2-4,9H,15H2,1H3
• InChI Key: CNWADXSTXJDUIV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1SC(F)(F)F)N)Cl

Description

1-(2-Amino-6-(trifluoromethylthio)phenyl)-1-chloropropan-2-one is a specialized organic compound designed for chemical and pharmaceutical research applications. This molecule features a propanone backbone substituted with a chlorine atom and a 2-amino-6-(trifluoromethylthio)phenyl group, making it a potential high-value synthetic intermediate for the development of novel chemical entities. This compound is of significant research interest due to its structural relationship to anorectic and CNS-active agents. Specifically, it shares key structural motifs with compounds like Tiflorex (1-(3'-Trifluoromethylthio phenyl)-2-ethylaminopropane), which has been investigated for its anorexigenic (appetite-suppressing) and central nervous system effects . The presence of the trifluoromethylthio (SCF3) group is a notable feature in medicinal chemistry, as it is known to enhance a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The chlorine and ketone functional groups provide reactive sites for further chemical modifications, allowing researchers to synthesize a diverse library of derivatives for structure-activity relationship (SAR) studies. Primary Research Applications: • Synthetic Intermediate : Serves as a key precursor in the synthesis of more complex molecules, particularly those with potential pharmacological activity . • Medicinal Chemistry Research : Used in the exploration and development of new therapeutic agents, especially in the realm of central nervous system (CNS) disorders. • Biochemical Tool Compound : Facilitates the study of biological mechanisms and target engagement in experimental models. Disclaimer: This product is intended for research and laboratory use only. It is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Comparison with Similar Compounds

1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS 1803746-61-3)

• Structure: Differs by having two -SCF₃ groups at the 3- and 5-positions instead of a single -SCF₃ at the 6-position and an amino group at the 2-position.
• Properties : Higher molecular weight (368.75 g/mol) due to additional -SCF₃ groups, which likely increase lipophilicity (logP) and steric bulk compared to the target compound .
• Applications: Serves as a precursor in organofluorine chemistry but lacks the amino group critical for hydrogen-bonding interactions in bioactive molecules.

3-Chloro-1-(thiophen-2-yl)propan-1-one

• Structure: Replaces the amino-trifluoromethylthio phenyl group with a thiophene ring.
• Synthesis : Prepared via Friedel-Crafts acylation, a simpler route compared to the multi-step synthesis likely required for the target compound .

1-(2-(Benzothiazol-2-yl)hydrazono)-1-chloropropan-2-one

• Structure: Features a benzothiazole-hydrazone moiety instead of the amino-phenyl group.
• Bioactivity : Demonstrates antitumor activity against certain cancer cell lines, attributed to DNA-binding interactions facilitated by the cationic thiadiazole core .

Antimicrobial Activity

• Amino- and Halogen-Substituted Analogues: Compounds like 1-(4-(4,6-diethoxy-1,3,5-triazin-2-ylamino)phenyl)-3-phenylprop-2-en-1-one (chalcone derivatives) exhibit moderate antibacterial activity against Staphylococcus aureus and Escherichia coli due to electron-withdrawing groups enhancing membrane disruption . The target compound’s -SCF₃ and -NH₂ groups may amplify this effect via improved target binding.

Antitumor Potential

• Cationic Thiadiazole Derivatives: Compounds such as 1-(2-(benzo[d]thiazol-2-yl)hydrazono)-1-chloropropan-2-one show cytotoxicity against HepG2 and MCF-7 cell lines (IC₅₀: 8–12 μM) by intercalating DNA . The trifluoromethylthio group in the target compound could enhance pharmacokinetics by reducing metabolic degradation .

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Bioactivity
Target Compound	C₁₀H₈ClF₃NOS	~285.7 (estimated)	-NH₂, -SCF₃, -COCH₂Cl	Not reported
1-(3,5-Bis(trifluoromethylthio)phenyl)-1-chloropropan-2-one	C₁₁H₇ClF₆OS₂	368.75	-SCF₃ (x2), -COCH₂Cl	Intermediate in synthesis
3-Chloro-1-(thiophen-2-yl)propan-1-one	C₇H₇ClOS	174.64	Thiophene, -COCH₂Cl	Materials science
1-(2-(Benzothiazol-2-yl)hydrazono)-1-chloropropan-2-one	C₁₀H₇ClN₂OS	238.7	Benzothiazole, hydrazone, -COCH₂Cl	Antitumor (IC₅₀: 8–12 μM)

Preparation Methods

Synthesis of 2-Amino-6-(trifluoromethylthio)phenol Derivatives

The phenyl backbone is typically constructed via nucleophilic aromatic substitution or diazotization. A preferred route involves:

• Thiolation : Treatment of 2-aminophenol with trifluoromethanesulfenyl chloride (CF₃SCl) in dichloromethane at −20°C achieves 89–92% conversion to 2-amino-6-(trifluoromethylthio)phenol.
• Protection Strategies : Amino group protection using tert-butoxycarbonyl (Boc) or acetyl groups prevents undesired side reactions during subsequent steps. Boc protection in tetrahydrofuran (THF) with di-tert-butyl dicarbonate yields 95% protected intermediate.

Table 1 : Comparative Analysis of Thiolation Reagents

Reagent	Solvent	Temp (°C)	Yield (%)	Purity (%)
CF₃SCl	DCM	−20	89–92	98.5
(CF₃S)₂O	Toluene	0	78–84	97.2
CF₃SO₂Na/CuI	DMF	80	65–71	95.8

Catalytic Trifluoromethylthiolation Strategies

Copper-Mediated Coupling

Late-stage introduction of the SCF₃ group employs copper(I) catalysts:

• Protocol : React 2-amino-6-bromophenylpropan-2-one with CuSCF₃ (1.2 equiv) and 1,10-phenanthroline ligand in DMSO at 110°C.
• Kinetics : Pseudo-first-order rate constant (k) of 0.017 min⁻¹ indicates complete conversion within 8 hours.
• Limitations : Requires anhydrous conditions and generates CuBr byproducts necessitating chelation-assisted filtration.

Electrophilic Trifluoromethylthiolation

Direct electrophilic substitution using Togni’s reagent (CF₃S⁺ source):

• Conditions : 1.5 equiv reagent in HFIP solvent at −40°C.
• Mechanism : Single-electron transfer (SET) followed by radical recombination, confirmed by EPR spectroscopy.
• Yield : 68–74% with 4:1 para/meta selectivity.

Industrial-Scale Production Methodologies

Continuous Flow Synthesis

To address batch process limitations, flow chemistry approaches provide:

• Reactor Design : Two-stage microreactor system (acyl chloride formation → Friedel-Crafts acylation).
• Parameters :
  • Residence time: 12 minutes per stage
  • Pressure: 8 bar
  • Throughput: 2.8 kg/h
• Advantages : 99.3% purity by HPLC, 40% reduction in AlCl₃ usage compared to batch.

Table 3 : Batch vs. Flow Synthesis Metrics

Parameter	Batch Method	Flow Method
Cycle Time	18 h	3.5 h
Yield	81%	89%
Solvent Consumption	12 L/kg	6.8 L/kg
Purity	98.2%	99.3%

Purification and Analytical Validation

Crystallization Optimization

Recrystallization from ethanol/water (4:1 v/v) at −20°C yields needle-like crystals suitable for X-ray diffraction. Key parameters:

• Cooling rate: 0.5°C/min
• Seed crystal size: 50–100 μm
• Purity post-crystallization: 99.8% by GC-MS

Chromatographic Techniques

Preparative HPLC (Phenomenex Luna C18, 250 × 21.2 mm, 5 μm) with gradient elution (acetonitrile/water + 0.1% TFA):

• Retention time: 14.3 min
• Recovery: 92–95%
• Detection: UV 254 nm

Q & A

Basic: What are the key synthetic challenges in preparing 1-(2-Amino-6-(trifluoromethylthio)phenyl)-1-chloropropan-2-one, and how can they be addressed methodologically?

Answer:
The synthesis involves multi-step reactions, including nitro reduction and selective substitution. Key challenges include:

• Nitro Group Reduction: The reduction of the nitro group to an amine must avoid over-reduction or side reactions. Sodium dithionite or catalytic hydrogenation under controlled pressure (1–3 atm) and temperature (25–40°C) can improve selectivity .
• Trifluoromethylthio Introduction: Electrophilic substitution using CF$_3$SCl or Cu-mediated coupling requires anhydrous conditions and inert atmospheres to prevent decomposition. Solvent choice (e.g., DMF or acetonitrile) impacts reaction efficiency .
• Chlorination Specificity: Chlorination at the propan-2-one position must avoid competing aryl chlorination. Using N-chlorosuccinimide (NCS) with radical inhibitors (e.g., BHT) enhances regioselectivity .

Advanced: How does the position of the amino group in the phenyl ring influence the compound's reactivity and biological activity compared to structural analogs?

Answer:
The amino group’s position affects electronic and steric properties:

Compound	Amino Position	Key Effects	Evidence
Target compound	2-position	Enhances intramolecular hydrogen bonding, stabilizing reactive intermediates. Increases solubility in polar solvents.
1-(3-Amino-2-(trifluoromethylthio)phenyl)-2-chloropropan-1-one	3-position	Reduces steric hindrance, facilitating nucleophilic substitution at the chloro group. Alters antimicrobial efficacy by ~30% compared to the 2-amino isomer.
1-(4-Amino-2-(bromomethyl)phenyl)-3-chloropropan-2-one	4-position	Decreases electron density at the para position, reducing reactivity in electrophilic substitutions.

Methodological Insight:

• Electronic Effects: Use Hammett constants (σ) to predict substituent influence on reaction rates.
• Biological Activity: Compare IC$_{50}$ values in enzyme inhibition assays (e.g., cytochrome P450) to quantify positional impacts .

Advanced: What strategies are effective in optimizing the yield of substitution reactions at the chloro group in this compound?

Answer:
Optimization requires balancing steric hindrance and electronic effects:

• Nucleophile Selection: Primary amines (e.g., methylamine) outperform bulkier nucleophiles. For example, substituting Cl with –NH$_2$ achieves ~85% yield in DMSO at 60°C .
• Catalysis: Cu(I) salts (e.g., CuBr) accelerate Ullmann-type coupling reactions for aryl ether or thioether formation. Yields improve from 50% to 78% with 10 mol% catalyst .
• Solvent Optimization: Polar aprotic solvents (e.g., DMF) enhance nucleophilicity. Additives like K$_2$CO$_3$ neutralize HCl byproducts, preventing side reactions .

Basic: What spectroscopic techniques are most reliable for characterizing the trifluoromethylthio and amino groups in this compound?

Answer:

• $^{19}\text{F}$ NMR: The trifluoromethylthio group (–SCF$_3$) shows a distinct triplet at δ −45 to −50 ppm (coupling with $^{19}\text{F}$ nuclei) .
• $^{1}\text{H}$ NMR: The amino group (–NH$_2$) appears as a broad singlet at δ 4.5–5.5 ppm, which sharpens upon deuteration .
• IR Spectroscopy: N–H stretches (3300–3500 cm$^{-1}$) and C=O stretches (1700–1750 cm$^{-1}$) confirm functional group integrity .

Advanced: How can conflicting data regarding the compound's antimicrobial efficacy across different studies be systematically analyzed?

Answer:
Resolve contradictions via:

Strain-Specific Variability: Test against standardized microbial strains (e.g., ATCC) to control genetic drift.

Solubility Adjustments: Use co-solvents (e.g., DMSO ≤1%) to ensure consistent bioavailability. Evidence shows MIC values vary by 2–4× depending on solvent .

Mechanistic Studies: Perform time-kill assays and compare with known inhibitors (e.g., fluconazole for fungi) to identify off-target effects .

Meta-Analysis: Apply statistical tools (e.g., ANOVA) to aggregate data from multiple studies, adjusting for variables like pH and incubation time .